Cas no 941244-41-3 (5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941244-41-3
• MF: C₂₀H₂₂N₆O₄S
• MW: 442.491482257843
• CID: 5428830
• Update Time: 2025-07-09

5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-imidazol-1-ylpropylamino)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H22N6O4S/c21-14-18-20(23-6-1-8-25-9-7-22-15-25)30-19(24-18)16-2-4-17(5-3-16)31(27,28)26-10-12-29-13-11-26/h2-5,7,9,15,23H,1,6,8,10-13H2
• InChI Key： WHAISRQECXDZNC-UHFFFAOYSA-N
• SMILES： O1C(NCCCN2C=NC=C2)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Additional information on 5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS No. 941244-41-3)

5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 941244-41-3, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric moieties. The presence of functional groups such as 1H-imidazol-1-yl, propylamino, and morpholine-4-sulfonyl suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of a 1,3-oxazole ring, which is a heterocyclic scaffold known for its stability and biological activity. The oxazole ring is further functionalized with a nitrile group at the 4-position, enhancing its reactivity and potential for further derivatization. The phenyl ring attached to the oxazole core is substituted with a morpholine-4-sulfonyl group at the 2-position and a 3-(1H-imidazol-1-yl)propylamino moiety at the 5-position. This arrangement creates a multifaceted pharmacological profile that could be exploited for therapeutic applications.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of 5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile make it an attractive candidate for investigating its potential role in modulating targets such as kinases, G protein-coupled receptors (GPCRs), and other enzymes involved in signal transduction pathways. The imidazole ring, in particular, is known to interact with metal ions and can serve as a binding site for enzymes, while the propylamino group can enhance solubility and bioavailability.

The morpholine sulfonamide moiety is another key feature that contributes to the pharmacological potential of this compound. Morpholine derivatives have been widely used in medicinal chemistry due to their ability to form hydrogen bonds and their stability under various physiological conditions. The sulfonamide group is particularly interesting as it can act as a pharmacophore in many drug candidates, contributing to both binding affinity and selectivity. The combination of these functional groups in 5-{3-(1H-imidazol-1-yl)propylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are prevalent in many biologically active molecules due to their ability to mimic natural products and their diverse chemical properties. The oxazole ring, being a six-membered aromatic heterocycle containing two nitrogen atoms, is particularly well-studied for its pharmacological activity. It has been reported to have antimicrobial, antiviral, and anti-inflammatory properties, among others. The incorporation of additional functional groups into the oxazole scaffold can further tailor its biological activity, making it more suitable for specific therapeutic applications.

The nitrile group at the 4-position of the oxazole ring adds another layer of complexity to this compound. Nitrile groups are known to be versatile pharmacophores that can participate in various chemical reactions, including hydrogen bonding and metal coordination. They have been successfully incorporated into many drug candidates due to their ability to enhance binding affinity and selectivity. In addition, nitrile groups can be hydrolyzed to carboxylic acids under physiological conditions, which can open up new possibilities for further chemical modifications.

The phenyl ring substituents on the oxazole core are also critical for determining the biological activity of this compound. The presence of both a morpholine sulfonamide group and an imidazolium-propylamino group on the same phenyl ring suggests that this compound may interact with multiple targets simultaneously. This property is particularly valuable in drug development as it can lead to synergistic effects and improved therapeutic outcomes. Furthermore, the spatial arrangement of these functional groups on the phenyl ring can influence their accessibility to biological targets, which is an important consideration in rational drug design.

In conclusion, 5-{3-(1H-imidazol-1-y l)propylamino}-2 -4-(morpholine -4-sulfonyl )phen yl -1 ,3 -ox azole -4-carbonitrile (CAS No .941244 -41 -3) represents a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for modulating various biological pathways associated with human diseases. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.